Cas no 1380500-88-8 (Methyltetrazine-Acid)

• Product Name: Methyltetrazine-Acid
• CAS No: 1380500-88-8
• MF: C₁₁H₁₀N₄O₂
• MW: 230.22270154953
• CID: 3043784
• Update Time: 2025-07-23

Methyltetrazine-Acid Chemical and Physical Properties

Names and Identifiers

• Methyltetrazine – Acid
• Methyltetrazine-acid
• Methyltetrazine-phenylacetic acid
• 2-(4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenyl)acetic acid
• 2-[4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenyl]acetic acid
• MeTz-PhAcOH
• TQP1622
• 2-[4-(6-methyl-1,2,4,5-tetrazine-3-yl)phenyl]acetic acid
• 4-(6-Methyl-1,2,4,5-tetrazine-3-yl)benzeneacetic acid
• Methyltetrazine-Acid

• Inchi： 1S/C11H10N4O2/c1-7-12-14-11(15-13-7)9-4-2-8(3-5-9)6-10(16)17/h2-5H,6H2,1H3,(H,16,17)
• InChI Key： TZNOWMYISKGWCY-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(C2=NN=C(C)N=N2)=CC=1)=O

Computed Properties

• Exact Mass: 230.08037557 g/mol
• Monoisotopic Mass: 230.08037557 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 230.22
• XLogP3: 0.1
• Topological Polar Surface Area: 88.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrazines

Additional information on Methyltetrazine-Acid

Recent Advances in Methyltetrazine-Acid (1380500-88-8) for Bioorthogonal Chemistry and Biomedical Applications

Methyltetrazine-Acid (CAS: 1380500-88-8) has emerged as a pivotal reagent in bioorthogonal chemistry, particularly for its rapid kinetics and high selectivity in inverse electron-demand Diels-Alder (IEDDA) reactions. Recent studies highlight its utility in bioconjugation, targeted drug delivery, and live-cell imaging. This compound's unique properties, including its water solubility and stability under physiological conditions, make it an attractive candidate for various biomedical applications.

A 2023 study published in Journal of the American Chemical Society demonstrated the use of Methyltetrazine-Acid in site-specific antibody-drug conjugate (ADC) synthesis. The researchers achieved a conjugation efficiency of over 90% with minimal off-target effects, underscoring its potential for precision oncology. The study also revealed that the compound's carboxylic acid moiety allows for facile modification, enabling linkage to various biomolecules without compromising reactivity.

In the field of molecular imaging, a breakthrough was reported in Nature Communications where Methyltetrazine-Acid was employed for pretargeted PET imaging. The study utilized the compound's fast reaction kinetics with trans-cyclooctene (TCO) derivatives, achieving tumor-to-background ratios exceeding 10:1 within 1 hour post-injection. This approach significantly reduces radiation exposure compared to traditional direct labeling methods.

Recent pharmacokinetic studies have shed light on the metabolic stability of Methyltetrazine-Acid derivatives. Data presented at the 2024 ACS Spring Meeting indicated that PEGylated versions of the compound exhibit extended circulation half-lives (>8 hours in murine models) while maintaining their bioorthogonal reactivity. This development opens new possibilities for in vivo applications requiring prolonged exposure windows.

The pharmaceutical industry has shown growing interest in Methyltetrazine-Acid for ADC development. A 2024 patent application by a major biotech company disclosed novel conjugation methods using this compound, claiming improved therapeutic indices for HER2-targeting ADCs. The patent highlights the compound's ability to maintain payload stability during systemic circulation while enabling rapid release upon cellular internalization.

Emerging research suggests potential applications beyond cancer therapeutics. A recent preprint on bioRxiv describes the use of Methyltetrazine-Acid in constructing modular vaccines, where its rapid conjugation kinetics enable efficient coupling of antigens to carrier proteins. This approach demonstrated enhanced immune responses in preclinical models compared to traditional conjugation methods.

Despite these advances, challenges remain in optimizing the physicochemical properties of Methyltetrazine-Acid derivatives. Current research efforts, as reported in Chemical Science, focus on developing asymmetric tetrazine variants that maintain high reactivity while improving solubility and reducing nonspecific interactions. These modifications could further expand the compound's utility in complex biological systems.

The safety profile of Methyltetrazine-Acid continues to be evaluated. Recent toxicology studies presented at the 2023 SOT Annual Meeting indicated favorable results, with no observed adverse effects at concentrations up to 10 mM in in vitro assays. However, researchers emphasize the need for comprehensive in vivo toxicity assessments as clinical translation progresses.

Looking forward, the integration of Methyltetrazine-Acid with emerging technologies like PROTACs and RNA therapeutics represents an exciting frontier. Preliminary data from several laboratories suggest that the compound's bioorthogonal properties could enable novel strategies for targeted protein degradation and nucleic acid delivery, potentially revolutionizing treatment modalities for previously undruggable targets.